Cas no 1072944-65-0 (3,6-Dibromo-7-methylimidazo1,2-apyridine)

• Product Name: 3,6-Dibromo-7-methylimidazo1,2-apyridine
• CAS No: 1072944-65-0
• MF: C₈H₇Br₂ClN₂
• MW: 326.415579080582
• MDL: MFCD11855860
• CID: 857931
• PubChem ID: 46739151
• Update Time: 2024-11-03

3,6-Dibromo-7-methylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-7-methylimidazo[1,2-a]pyridine hydrochloride
• 3,6-Dibromo-7-methylimidazo-[1,2-a]pyridine hydrochloride
• 3,6-Dibromo-7-methylimidazo[1,2-a]pyridine, HCl
• DTXSID60674781
• AKOS015892429
• 3,6-Dibromo-7-methylimidazo[1,2-a]pyridinehydrochloride
• 3,6-Dibromo-7-methylimidazo[1,2-a]pyridine, hydrochloride
• 3,6-dibromo-7-methylimidazo[1,2-a]pyridine;hydrochloride
• 1072944-65-0
• 3,6-Dibromo-7-methylimidazo[1,2-a]pyridine--hydrogen chloride (1/1)
• 3,6-Dibromo-7-methylimidazo1,2-apyridine

• MDL： MFCD11855860
• Inchi： 1S/C8H6Br2N2.ClH/c1-5-2-8-11-3-7(10)12(8)4-6(5)9;/h2-4H,1H3;1H
• InChI Key： XXNADSNIXZSKRE-UHFFFAOYSA-N
• SMILES： BrC1=CN2C(=CN=C2C=C1C)Br.Cl

Computed Properties

• Exact Mass: 323.86600
• Monoisotopic Mass: 323.86645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.3Ų

Experimental Properties

• Density: 2.01±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• PSA: 17.30000
• LogP: 3.96970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines